5-methyl-1-phenyl-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-1H-pyrazole-4-carboxamide
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Description
5-methyl-1-phenyl-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C20H17N5O2 and its molecular weight is 359.389. The purity is usually 95%.
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Scientific Research Applications
Insecticidal Activity
Compounds containing 1,3,4-oxadiazole rings, which are structurally related to 5-methyl-1-phenyl-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-1H-pyrazole-4-carboxamide, have shown promising insecticidal activities. Qi et al. (2014) synthesized a series of anthranilic diamides analogs with 1,3,4-oxadiazole rings and found that some exhibited significant insecticidal activities against Plutella xylostella, a common agricultural pest. The relationship between the chemical structure of these compounds and their insecticidal activity was also discussed, highlighting the potential of such compounds in pest control applications (Qi et al., 2014).
Cytotoxicity and Antimicrobial Properties
Compounds with pyrazole and 1,2,4-oxadiazole structures have been investigated for their cytotoxicity against cancer cells and antimicrobial properties. For instance, Hassan et al. (2014) synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and tested their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. The study provides insights into the potential use of these compounds in cancer treatment (Hassan et al., 2014). Additionally, Siddiqui et al. (2013) reported the synthesis of novel derivatives of pyrazole-3-carboxylate and their subsequent screening for antibacterial and antifungal activities. This research underscores the potential of these compounds in developing new antimicrobial agents (Siddiqui et al., 2013).
Chemical Structure and Molecular Properties
Research into the chemical structure and properties of compounds similar to this compound provides valuable information for further applications. Viveka et al. (2016) focused on experimental and theoretical studies of pyrazole-4-carboxylic acid derivatives, revealing crucial data on molecular structure and behavior, which are essential for understanding how such compounds interact with biological systems (Viveka et al., 2016).
properties
IUPAC Name |
5-methyl-1-phenyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]pyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N5O2/c1-14-17(12-22-25(14)16-10-6-3-7-11-16)20(26)21-13-18-23-19(24-27-18)15-8-4-2-5-9-15/h2-12H,13H2,1H3,(H,21,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASQTWAVXZBSQIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1C2=CC=CC=C2)C(=O)NCC3=NC(=NO3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.